Cas no 9004-64-2 (Hydroxypropyl cellulose)

• Product Name: Hydroxypropyl cellulose
• CAS No: 9004-64-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD00132688
• CID: 48180
• PubChem ID: 87570872
• Update Time: 2026-05-14

Hydroxypropyl cellulose Chemical and Physical Properties

Names and Identifiers

• Hydroxypropyl cellulose
• Hydroxypropyl Cellulose 2.0-2.9
• Hydroxypropyl Cellulose 3.0-5.9
• Hydroxypropylcellulose,AverageM.W.100.000100GR
• Hydroxypropylcellulose,AverageM.W.100.000250GR
• Hydroxypropylcellulose,AverageM.W.100.0005GR
• Hydroxypropyl cellulose, Average M.W. 100.000
• Hydroxypropyl cellulose, M.W. 100,000
• M.W. 100,000
• Klucel
• Low-Substituted Hydroxypropyl Cellulose
• Hydroxypropyl cellulose(HPC)
• HYDROXYPROPYLCELLULOSE, M.W.60,000
• oxypropylatedcellulose
• pm50
• pm50(polymer)
• syntheticvegetablegums
• 2-Hydroxypropyl cellulose

• MDL： MFCD00132688
• Inchi： 1S/C16H11NO3/c18-15-13(16(19)20)11-8-4-5-9-12(11)17-14(15)10-6-2-1-3-7-10/h1-9,18H,(H,19,20)
• InChI Key： RRHXDYJWVYFMKV-UHFFFAOYSA-N
• SMILES： CC1C(C(CC)N)=CC=C(N(C)C)C=1

Computed Properties

• Exact Mass: 209.105193
• Monoisotopic Mass: 209.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6

Experimental Properties

• Color/Form: White or slightly yellow or gray particles or fibrous powder. Odorless, odorless, flammable and thermoplastic.
• Density: 0.5 g/mL at 25 °C(lit.)
• Melting Point: >300°C
• Boiling Point: 891.2 °C at 760 mmHg
• Flash Point: 492.8 °C
• Refractive Index: 1.531
• PH: pH (20g/l, 25℃) : 5.0～7.5
• Solubility: polar oganic solvents: soluble
• Water Partition Coefficient: Soluble in polar organic solvents, in water at room temperature.Soluble in water, methyl alcohol, ethyl alcohol and other organic solvents.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Combustible.
• Sensitiveness: Easily absorb moisture
• Merck: 4841
• Solubility: Soluble in ethanol, insoluble in ether. Insoluble in water above 38 º C.

Hydroxypropyl cellulose Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25:Prevent skin and eye contact.
• FLUKA BRAND F CODES：3-10
• RTECS：NF9050000
• TSCA：Yes
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Material Chemicals High Polymer Materials

Additional information on Hydroxypropyl cellulose

Hydroxypropyl Cellulose (CAS No. 9004-64-2): An Overview of Its Properties, Applications, and Recent Research

Hydroxypropyl cellulose (HPC), with the CAS number 9004-64-2, is a versatile and widely used polymer in various industries, including pharmaceuticals, food, and cosmetics. This non-ionic cellulose ether is derived from natural cellulose through a chemical modification process, which imparts it with unique properties that make it highly valuable in numerous applications.

Chemical Structure and Properties: HPC is a linear polymer composed of glucose units linked by β(1→4) glycosidic bonds. The hydroxypropyl groups are introduced by the reaction of cellulose with propylene oxide, resulting in a water-soluble polymer with excellent film-forming and thickening properties. The degree of substitution (DS) and molecular weight can be controlled during the synthesis process to tailor the properties of HPC for specific applications. Typically, HPC has a DS ranging from 0.2 to 0.7, which affects its solubility and viscosity.

Solubility and Stability: One of the key advantages of HPC is its excellent solubility in both hot and cold water, making it suitable for a wide range of formulations. It is also stable over a broad pH range, from approximately 3 to 11, which enhances its versatility in various environments. HPC exhibits good thermal stability and does not undergo significant degradation at temperatures below 200°C.

Pharmaceutical Applications: In the pharmaceutical industry, HPC is extensively used as an excipient in solid dosage forms such as tablets and capsules. Its excellent binding and disintegrating properties make it an ideal choice for formulating immediate-release and controlled-release drug delivery systems. Recent research has explored the use of HPC in novel drug delivery platforms, such as nanoparticles and hydrogels, to improve drug bioavailability and patient compliance.

Food Industry Applications: In the food industry, HPC serves as a stabilizer, thickener, and emulsifier in various food products. It is commonly used in dairy products, sauces, dressings, and baked goods to enhance texture and stability. The non-toxic nature of HPC makes it a safe choice for food applications, and its ability to form clear solutions at high concentrations is particularly beneficial in beverage formulations.

Cosmetics and Personal Care: In the cosmetics and personal care sector, HPC is utilized for its film-forming properties and ability to provide a smooth texture to formulations. It is often found in skin care products, hair care products, and makeup formulations to improve sensory attributes and enhance product performance. Recent studies have also investigated the use of HPC in anti-aging cosmetics due to its ability to form protective films on the skin surface.

Recent Research Developments: The ongoing research on HPC continues to uncover new applications and improve existing ones. For instance, a study published in the Journal of Pharmaceutical Sciences explored the use of HPC-based hydrogels for transdermal drug delivery systems. The results showed that HPC hydrogels could significantly enhance the permeation of drugs through the skin barrier compared to conventional formulations. Another study in the International Journal of Pharmaceutics investigated the use of HPC nanoparticles for targeted drug delivery to cancer cells. The findings indicated that HPC nanoparticles could effectively encapsulate anticancer drugs and release them in a controlled manner at the tumor site.

Sustainability and Environmental Impact: As environmental concerns become increasingly important, the sustainability of raw materials used in industrial processes is gaining attention. HPC is derived from renewable resources such as wood pulp or cotton linters, making it an eco-friendly alternative to synthetic polymers. Additionally, its biodegradability ensures that it does not contribute significantly to environmental pollution when disposed of properly.

Safety Considerations: HPC has been extensively tested for safety in various applications. It is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA) for use in food products. In pharmaceuticals, it has been evaluated for toxicity and found to be non-toxic at typical usage levels. However, like any chemical substance, proper handling guidelines should be followed to ensure worker safety during manufacturing processes.

Conclusion: Hydroxypropyl cellulose (CAS No. 9004-64-2) is a multifunctional polymer with a wide range of applications across multiple industries. Its unique properties make it an indispensable component in pharmaceuticals, food products, cosmetics, and personal care formulations. Ongoing research continues to expand its potential uses and improve its performance in existing applications. As sustainability becomes a more critical factor in material selection, HPC's renewable origin and biodegradability further enhance its appeal as an environmentally friendly choice.